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Compound of Interest

Compound Name: Triphenylboroxin

Cat. No.: B1580813

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the specific conditions for
utilizing triphenylboroxin as a phenylating agent in palladium-catalyzed cross-coupling
reactions, primarily focusing on the Suzuki-Miyaura cross-coupling. This document includes
detailed experimental protocols, quantitative data on reaction parameters, and visualizations to
aid in the design and execution of these important synthetic transformations.

Introduction

Triphenylboroxin, the cyclic anhydride of phenylboronic acid, serves as a convenient and
efficient source of the phenyl group in Suzuki-Miyaura cross-coupling reactions. It offers
advantages in terms of stability and ease of handling compared to the corresponding boronic
acid. This document outlines the key parameters influencing the success of these reactions,
including the choice of catalyst, ligand, base, and solvent, and provides a foundation for
methodological development.

Reaction Mechanism and Workflow

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a
catalytic cycle with a palladium catalyst. While triphenylboroxin enters the reaction, it is
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believed to hydrolyze in situ to phenylboronic acid, which then participates in the catalytic
cycle.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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